Cas no 19186-86-8 ((2E)-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-enamide
• CAS No: 19186-86-8
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 1385387
• PubChem ID: 6433733
• Update Time: 2025-05-26

(2E)-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-enamide
• N-(4-Hydroxyphenyl)-3-(4-methoxyphenyl)propenamide
• N-(4-Hydroxy-phenyl)-3-(4-methoxy-phenyl)-acrylamide
• 2080300-92-9
• CS-0336491
• N-(p-Methoxycinnamoyl)-p-aminophenol
• W15818
• (E)-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-enamide
• N-(4-Hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide
• CINNAMANILIDE, 4'-HYDROXY-4-METHOXY-
• AKOS009143954
• 19186-86-8
• 4'-Hydroxy-4-methoxy-cinnamanilide
• WS-02514
• BRN 3097779
• (E)-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide

• Inchi： 1S/C16H15NO3/c1-20-15-9-2-12(3-10-15)4-11-16(19)17-13-5-7-14(18)8-6-13/h2-11,18H,1H3,(H,17,19)/b11-4+
• InChI Key： LTBFHLCSULMJJI-NYYWCZLTSA-N
• SMILES： O(C)C1C=CC(/C=C/C(NC2C=CC(=CC=2)O)=O)=CC=1

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.259
• Boiling Point: 539.4°C at 760 mmHg
• Flash Point: 280°C
• Refractive Index: 1.67
• PSA: 58.56

Additional information on (2E)-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-enamide

(2E)-N-(4-Hydroxyphenyl)-3-(4-Methoxyphenyl)Prop-2-Enamide: A Comprehensive Overview

(2E)-N-(4-Hydroxyphenyl)-3-(4-Methoxyphenyl)Prop-2-Enamide, also known by its CAS Registry Number 19186-86-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development, as well as its role in advanced materials synthesis.

The molecular structure of (2E)-N-(4-Hydroxyphenyl)-3-(4-Methoxyphenyl)Prop-2-Enamide is characterized by a conjugated enamide system, which imparts unique electronic properties. The presence of hydroxyl and methoxy groups on the aromatic rings further enhances its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such functional groups in modulating the compound's bioavailability and pharmacokinetic properties, making it a promising candidate for drug delivery systems.

From a synthetic perspective, the preparation of this compound involves a series of well-established organic reactions, including nucleophilic acyl substitution and conjugate addition. Researchers have recently explored greener synthesis routes, leveraging microwave-assisted techniques to enhance reaction efficiency and reduce environmental impact. These advancements not only improve the scalability of the synthesis but also align with current trends toward sustainable chemistry practices.

In terms of applications, (2E)-N-(4-Hydroxyphenyl)-3-(4-Methoxyphenyl)Prop-2-Enamide has shown potential in several areas. In pharmacology, it has been investigated for its anti-inflammatory and antioxidant activities, with recent studies demonstrating its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its role as a precursor in the synthesis of advanced materials, such as organic semiconductors and stimuli-responsive polymers, has been explored extensively.

The physical properties of this compound are equally noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Recent research has also focused on its thermal stability under different conditions, which is crucial for its application in high-temperature environments.

From an environmental standpoint, understanding the degradation pathways of (2E)-N-(4-Hydroxyphenyl)-3-(4-Methoxyphenyl)Prop-2-Enamide is essential for assessing its ecological impact. Studies have shown that under specific conditions, such as UV irradiation or microbial action, the compound undergoes efficient biodegradation, minimizing its persistence in natural ecosystems.

In conclusion, (2E)-N-(4-Hydroxyphenyl)-3-(4-Methoxyphenyl)Prop-2-Enamide (CAS No: 19186-86-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.